Cas no 1806860-18-3 (3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806860-18-3
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4808818
• Update Time: 2025-05-21

3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-2-4-1-5(10)7(8(11)12)13-6(4)3-14/h1,8,14H,2-3H2
• InChI Key： ZLJFKCHTIXUOIT-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C(CO)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol

Comprehensive Overview of 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1806860-18-3)

The compound 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1806860-18-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

One of the most searched questions in the field of heterocyclic chemistry is: "What are the applications of brominated pyridine derivatives?" This compound addresses this query directly, as its bromine atoms enhance reactivity, enabling precise modifications for targeted drug design. Additionally, the difluoromethyl group is a hotspot in modern medicinal chemistry, often explored for its metabolic stability and lipophilicity—key factors in optimizing drug candidates.

In the context of green chemistry trends, 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol is also studied for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to incorporate its structural motifs into larger frameworks, reducing waste and energy consumption. This aligns with the growing demand for environmentally friendly chemical processes, a topic frequently searched in academic and industrial circles.

The compound’s role in AI-driven drug discovery is another area of interest. With the rise of machine learning in molecular design, CAS No. 1806860-18-3 serves as a building block for virtual screening libraries. Its structural complexity allows computational models to explore diverse pharmacophore spaces, accelerating the identification of novel therapeutic leads. This connection to cutting-edge technology makes it a recurring subject in scientific literature and patent filings.

From a regulatory perspective, the compound’s non-hazardous classification ensures compliance with global safety standards, making it accessible for international research collaborations. Its stability under various conditions further enhances its utility in high-throughput screening and combinatorial chemistry, addressing another frequently asked question: "Which intermediates are suitable for scalable synthesis?"

In summary, 3-Bromo-5-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1806860-18-3) represents a convergence of innovation, sustainability, and practical utility in modern chemistry. Its multifaceted applications—from drug development to agrochemicals—position it as a critical tool for scientists tackling today’s most pressing challenges in health and agriculture.